Cas no 280576-02-5 (1H-Purine, 6-[(2-decyltetradecyl)oxy]-)
280576-02-5 structure
Product Name:1H-Purine, 6-[(2-decyltetradecyl)oxy]-
CAS No:280576-02-5
MF:C29H52N4O
MW:472.749387741089
CID:1433398
Update Time:2024-08-15
1H-Purine, 6-[(2-decyltetradecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine, 6-[(2-decyltetradecyl)oxy]-
- 9H-Purine, 6-[(2-decyltetradecyl)oxy]-
-
- Inchi: 1S/C29H52N4O/c1-3-5-7-9-11-13-14-16-18-20-22-26(21-19-17-15-12-10-8-6-4-2)23-34-29-27-28(31-24-30-27)32-25-33-29/h24-26H,3-23H2,1-2H3,(H,30,31,32,33)
- InChI Key: DZLVBWAABZOJPI-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=NC=2OCC(CCCCCCCCCC)CCCCCCCCCCCC)NC=1
Computed Properties
- Exact Mass: 472.41446
Experimental Properties
- Density: 0.973±0.06 g/cm3(Predicted)
- Boiling Point: 615.0±35.0 °C(Predicted)
- PSA: 58.34
- pka: 9.37±0.10(Predicted)
1H-Purine, 6-[(2-decyltetradecyl)oxy]- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
280576-02-5 (1H-Purine, 6-[(2-decyltetradecyl)oxy]-) Related Products
- 5417-86-7(6-n-Propoxypurine)
- 5454-70-6(6-n-Butoxypurine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent